Cas no 1780746-82-8 (7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane)

• Product Name: 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
• CAS No: 1780746-82-8
• MDL: MFCD24502394
• CID: 4615314
• PubChem ID: 75596226
• Update Time: 2025-06-26

7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane

• MDL： MFCD24502394
• SMILES： FC(F)(F)C1C2CCNCC12

Additional information on 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane

Introduction to 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane (CAS No. 1780746-82-8)

7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane, identified by its CAS number 1780746-82-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This bicyclic structure featuring a nitrogen atom and a trifluoromethyl substituent makes it a compound of great interest due to its unique chemical properties and potential biological activities.

The trifluoromethyl group, characterized by its high electronegativity, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of molecules. Its presence often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of drug development, such modifications are strategically employed to optimize the efficacy and selectivity of therapeutic agents.

The bicyclic framework of 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane contributes to its rigid conformation, which can be advantageous in designing molecules with improved binding interactions. This structural motif has been explored in various drug discovery programs due to its potential to mimic natural product scaffolds and exhibit diverse biological activities.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in medicinal chemistry. The incorporation of an azabicyclo structure into drug candidates has shown promise in targeting a wide range of therapeutic areas, including oncology, inflammation, and central nervous system disorders. The nitrogen atom in 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane serves as a key interaction point with biological targets, facilitating the development of novel pharmacophores.

The trifluoromethyl group not only influences the electronic properties of the molecule but also contributes to its physicochemical properties, such as solubility and permeability across biological membranes. These attributes are critical for determining the bioavailability and overall effectiveness of drug candidates. In addition, the presence of this substituent can enhance the metabolic stability of the compound, reducing the likelihood of rapid degradation in vivo.

In the realm of synthetic chemistry, 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane serves as a versatile intermediate for constructing more complex molecular architectures. Its unique structural features make it a valuable building block for exploring new chemical space and discovering innovative therapeutic agents. Researchers have leveraged this compound to develop libraries of derivatives with tailored biological activities, further expanding its utility in drug discovery.

The growing interest in fluorinated compounds underscores their significance in modern medicinal chemistry. The ability to fine-tune molecular properties through fluorine substitution has led to the development of several successful drugs that incorporate trifluoromethyl groups. As our understanding of fluorine chemistry continues to evolve, compounds like 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane will remain at the forefront of innovation in this field.

Future research directions may focus on exploring new synthetic methodologies for accessing derivatives of 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane and evaluating their biological profiles in preclinical studies. The integration of computational modeling and high-throughput screening techniques will likely accelerate the discovery process, enabling researchers to identify promising candidates for further development.

The potential applications of 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane extend beyond traditional pharmaceuticals, with implications for agrochemicals and specialty chemicals as well. Its unique structural features and chemical properties make it a candidate for developing novel materials with enhanced performance characteristics.

In conclusion, 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane (CAS No. 1780746-82-8) represents a significant advancement in medicinal chemistry, offering a combination of structural complexity and functional diversity that is highly valuable for drug discovery efforts. Its continued exploration promises to yield new insights into molecular design and therapeutic intervention.